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Compound of Interest

2-(4-Methoxyphenyl)isonicotinic
Compound Name:

acid
CAS No.: 935861-30-6
Cat. No.: B1316077

Get Quote

Executive Summary & Compound Profile

2-(4-Methoxyphenyl)isonicotinic acid is a biaryl pyridine derivative serving as a critical
pharmacophore in the development of non-purine Xanthine Oxidase (XO) inhibitors. Unlike
traditional purine analogs (e.g., Allopurinol), this scaffold facilitates reversible competitive
inhibition, reducing the risk of hypersensitivity reactions such as DRESS syndrome.

CAS: 100004-81-7 (Generic reference for related isomers; specific CAS varies by
salt/regioisomer)

Molecular Formula: C13H11NOs3

Primary Target: Xanthine Oxidase (XO) — Molybdenum Pterin Center.

Secondary Utility: Intermediate for anti-tubercular hydrazides (bioisostere of Isoniazid).

Comparative Bioactivity Analysis
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Mechanism of Action (MOA)

The bioactivity of 2-4-MPIA stems from its ability to mimic the transition state of hypoxanthine.

» Anchoring: The carboxylate group at position 4 forms hydrogen bonds with Arg880 and
Thr1010 in the XO active site.

» Hydrophobic Interaction: The 2-(4-methoxyphenyl) moiety occupies the hydrophobic pocket
usually bound by the purine ring of the substrate.

o Selectivity: The methoxy group (-OCHs) acts as an electron-donating group (EDG),
enhancing the electron density of the phenyl ring and improving

stacking interactions with Phe914.

Performance Matrix: 2-4-MPIA vs. Clinical Standards

The following table contrasts 2-4-MPIA with established XO inhibitors. Note that 2-4-MPIA is
often a lead compound (micromolar potency) rather than a final drug (nanomolar potency).
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Analyst Insight: While Febuxostat is significantly more potent, 2-4-MPIA offers a distinct

chemical space. The pyridine ring is more metabolically stable than the thiazole ring of

Febuxostat, which can undergo ring-opening metabolism.

Experimental Protocols (Self-Validating Systems)
Synthesis Workflow: Suzuki-Miyaura Coupling

Objective: Synthesize high-purity 2-4-MPIA for bioassay. This protocol uses a palladium-

catalyzed cross-coupling to ensure regioselectivity.
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Reagents:

A: 2-Chloroisonicotinic acid (1.0 eq)

B: 4-Methoxyphenylboronic acid (1.2 eq)

Catalyst: Pd(dppf)Clz (5 mol%)

Base: K2COs (3.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)
Step-by-Step Protocol:

o Degassing: Charge a reaction flask with Solvent. Sparge with Argon for 15 mins to remove
Oz (prevents homocoupling).

o Activation: Add Reagent A, Reagent B, and Base. Stir for 5 mins.
o Catalysis: Add Pd catalyst under positive Argon pressure.
e Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Mobile Phase: DCM/MeOH 9:1).

o Validation: Disappearance of starting chloride (Rf ~0.6) and appearance of fluorescent
product (Rf ~0.3).

o Workup: Acidify mixture to pH 3-4 with 1N HCI. The product precipitates as a white solid.

 Purification: Recrystallize from Ethanol.

In Vitro Xanthine Oxidase Inhibition Assay

Objective: Determine the ICso of the synthesized compound.
Principle: Spectrophotometric measurement of Uric Acid formation at 290 nm.
Protocol:

o Buffer Prep: 50 mM Phosphate buffer (pH 7.5) with 0.1 mM EDTA.
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e Enzyme Mix: Dilute bovine milk Xanthine Oxidase (0.05 units/mL) in buffer.

e Inhibitor Series: Prepare 2-4-MPIA in DMSO (0.1 puM to 100 pM). Keep DMSO < 1% final
volume.

e Incubation: Mix Enzyme + Inhibitor. Incubate at 25°C for 15 mins.
e |nitiation: Add Xanthine substrate (150 pM final).
e Measurement: Monitor Absorbance (290 nm) for 5 mins.

o Calculation: % Inhibition =

o Validation: Run Allopurinol positive control (Expected ICso ~2-5 uM).

Visualizations (Graphviz DOT)
Synthesis Pathway: Regioselective Construction

This diagram illustrates the convergence of the pyridine core and the aryl ring via Suzuki

coupling.
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Caption: Figure 1. Convergent synthesis via Suzuki-Miyaura cross-coupling. The palladium
catalyst facilitates the C-C bond formation at the C2 position of the pyridine ring.

Mechanism of Action: XO Active Site Binding
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This diagram maps the molecular interactions stabilizing the inhibitor within the enzyme pocket.
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Caption: Figure 2. Pharmacophore mapping within the XO active site. The carboxylate anchors

the molecule, while the biaryl system occludes the molybdenum center, preventing xanthine

oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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